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Compound of Interest
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Cat. No.: B8387210 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: In-

depth Technical Guide

This document provides comprehensive safety precautions and handling guidelines for

ethylbromopyruvate (CAS No. 70-23-5), a reactive reagent commonly used in pharmaceutical

research and chemical synthesis. Due to its hazardous properties, strict adherence to safety

protocols is imperative to mitigate risks to personnel and the environment.

Hazard Identification and Classification
Ethylbromopyruvate is classified as a hazardous chemical and requires careful handling. It is

recognized as a severe poison, a lachrymator (a substance that causes tearing), and an

irritant.[1] The primary hazards are associated with direct contact and inhalation.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2][3] Some classifications also include H314 (Causes

severe skin burns and eye damage).[3][4]

Signal Word: Warning.[2][5]

Primary Routes of Exposure: Skin contact, eye contact, inhalation.[6][7]

Health Effects: Contact can cause skin and eye irritation, potentially leading to burns.[1][5]

Inhalation of vapors may lead to respiratory tract irritation.[5][6][7] The toxicological
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properties of this substance have not been fully investigated, and caution is advised.[6][8]

Physical and Chemical Properties
A summary of the key physical and chemical properties of ethylbromopyruvate is provided in

the table below.

Property Value Source(s)

CAS Number 70-23-5 [1][2][5]

Molecular Formula C5H7BrO3 [1][2][5]

Molecular Weight 195.01 g/mol [1][2][5]

Appearance Clear yellow to pink-red liquid [1][6][7]

Odor Mild, pungent, or odorless [1][5][7]

Boiling Point 98-100 °C @ 10 mmHg [1][2]

Density 1.554 g/mL at 25 °C [1][2]

Flash Point 98 - 99 °C (208.4 - 210.2 °F) [2][5][6]

Solubility

Soluble in organic solvents

(ethanol, acetone); difficult to

mix with water

[1][7][9]

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for minimizing exposure risk.

The following diagram outlines the standard workflow for handling ethylbromopyruvate in a

laboratory setting.
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Preparation
- Review SDS

- Don appropriate PPE
- Work in a fume hood

Chemical Handling
- Use smallest practical quantity
- Avoid inhalation and contact

- Keep container closed when not in use

Post-Handling Cleanup
- Decontaminate work surfaces

- Remove and wash PPE
- Wash hands thoroughly

Waste Disposal
- Collect in a designated, labeled container
- Follow institutional disposal procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of ethylbromopyruvate.

Always work within a certified chemical fume hood to ensure adequate ventilation.[5][6]

Avoid all direct contact with eyes, skin, and clothing.[6][8]

Avoid ingestion and inhalation of vapors.[6][8]

Wash hands and any exposed skin thoroughly after handling the material.[5][6]

Remove contaminated clothing and wash it before reuse.[6]

Store in a tightly sealed container to prevent exposure to moisture and air.[6][7]

Keep in a cool, dry, and well-ventilated area.[6][8]
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Refrigeration is required; store at 2-8°C (36-46°F).[2][7]

Store away from incompatible materials, including acids, bases, reducing agents, and

oxidizing agents.[5][8]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are mandatory when working with

ethylbromopyruvate. Facilities must be equipped with an eyewash station and a safety

shower.[6]

Control Type Specification Source(s)

Engineering Controls Chemical Fume Hood [5][6]

Eyewash Station & Safety

Shower
[6]

Eye/Face Protection

Chemical safety goggles or

glasses compliant with OSHA

29 CFR 1910.133 or EN166.

[5][6][8]

Skin Protection

Chemical-resistant gloves and

appropriate protective clothing

to prevent skin exposure.

[5][6][8]

Respiratory Protection

A NIOSH/MSHA or EN 149

approved respirator is required

if ventilation is inadequate or

exposure limits are exceeded.

A respiratory protection

program meeting OSHA 29

CFR 1910.134 standards

should be followed.

Recommended filter: Type A

(brown) for organic gases and

vapors.

[5][6]
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First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Seek immediate medical attention.[6][8]

Skin Contact: Remove all contaminated clothing and shoes. Immediately flush the affected

skin area with plenty of soap and water for at least 15 minutes. Seek medical attention.[6][8]

Inhalation: Move the individual to fresh air at once. If breathing is difficult, administer oxygen.

If the person is not breathing, perform artificial respiration. Seek immediate medical

attention.[6][8]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cups of water or milk. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[6][8]

The following workflow should be initiated in the event of a spill.
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Spill Occurs

Alert personnel and
 evacuate immediate area

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain & Absorb
- Cover with inert absorbent material

(e.g., vermiculite, sand)

Collect Waste
- Place absorbed material into a

sealed, labeled container for disposal

Decontaminate Area
- Clean the spill area thoroughly

Click to download full resolution via product page

Caption: Emergency response workflow for an ethylbromopyruvate spill.

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or alcohol-resistant foam.[5][6]

Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating

fumes, including carbon monoxide, carbon dioxide, and hydrogen halides.[5]

Firefighter Protection: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5]
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Toxicological Information
The toxicological profile of ethylbromopyruvate is not fully characterized.[6][8] The available

acute toxicity estimates (ATE) are summarized below.

Exposure Route ATE Value Source(s)

Oral LD50 > 2000 mg/kg [5]

Dermal LD50 > 2000 mg/kg [5]

Vapor LC50 > 20 mg/L [5]

Carcinogenicity: There is no definitive classification of this compound as a carcinogen by

major regulatory agencies.[7]

Sensitization: No information available.[5]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. Waste material should be collected in a suitable, clean, dry, and closed container

labeled for hazardous chemical waste.[6] Consult with your institution's environmental health

and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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